Primeverin
Primeverin
Brand Name:
Vulcanchem
CAS No.:
154-60-9
VCID:
VC21008611
InChI:
InChI=1S/C20H28O13/c1-28-8-3-4-9(18(27)29-2)11(5-8)32-20-17(26)15(24)14(23)12(33-20)7-31-19-16(25)13(22)10(21)6-30-19/h3-5,10,12-17,19-26H,6-7H2,1-2H3/t10-,12-,13+,14-,15+,16-,17-,19+,20-/m1/s1
SMILES:
COC1=CC(=C(C=C1)C(=O)OC)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O
Molecular Formula:
C20H28O13
Molecular Weight:
476.4 g/mol
Primeverin
CAS No.: 154-60-9
Cat. No.: VC21008611
Molecular Formula: C20H28O13
Molecular Weight: 476.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 154-60-9 |
|---|---|
| Molecular Formula | C20H28O13 |
| Molecular Weight | 476.4 g/mol |
| IUPAC Name | methyl 4-methoxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxybenzoate |
| Standard InChI | InChI=1S/C20H28O13/c1-28-8-3-4-9(18(27)29-2)11(5-8)32-20-17(26)15(24)14(23)12(33-20)7-31-19-16(25)13(22)10(21)6-30-19/h3-5,10,12-17,19-26H,6-7H2,1-2H3/t10-,12-,13+,14-,15+,16-,17-,19+,20-/m1/s1 |
| Standard InChI Key | DZRVGBRAMLSZDQ-HSMQXHTESA-N |
| Isomeric SMILES | COC1=CC(=C(C=C1)C(=O)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO[C@H]3[C@@H]([C@H]([C@@H](CO3)O)O)O)O)O)O |
| SMILES | COC1=CC(=C(C=C1)C(=O)OC)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O |
| Canonical SMILES | COC1=CC(=C(C=C1)C(=O)OC)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O |
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